Cas no 2228878-89-3 (3-(3-bromoprop-1-en-2-yl)imidazo1,2-apyridine)

• Product Name: 3-(3-bromoprop-1-en-2-yl)imidazo1,2-apyridine
• CAS No: 2228878-89-3
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 6170419
• PubChem ID: 165792191
• Update Time: 2025-10-10

3-(3-bromoprop-1-en-2-yl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromoprop-1-en-2-yl)imidazo1,2-apyridine
• 2228878-89-3
• 3-(3-bromoprop-1-en-2-yl)imidazo[1,2-a]pyridine
• EN300-1921186

• Inchi： 1S/C10H9BrN2/c1-8(6-11)9-7-12-10-4-2-3-5-13(9)10/h2-5,7H,1,6H2
• InChI Key： FBVWXWDYMZIBKN-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CN=C2C=CC=CN12

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.3Ų

Additional information on 3-(3-bromoprop-1-en-2-yl)imidazo1,2-apyridine

Comprehensive Overview of 3-(3-bromoprop-1-en-2-yl)imidazo[1,2-a]pyridine (CAS No. 2228878-89-3)

The compound 3-(3-bromoprop-1-en-2-yl)imidazo[1,2-a]pyridine (CAS No. 2228878-89-3) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This heterocyclic compound combines an imidazo[1,2-a]pyridine core with a 3-bromopropenyl substituent, creating a versatile building block for synthetic chemistry. Researchers are particularly interested in its reactivity profile, which allows for diverse functionalization at multiple sites.

In the context of current scientific trends, 3-(3-bromoprop-1-en-2-yl)imidazo[1,2-a]pyridine aligns with several hot topics in medicinal chemistry. The imidazo[1,2-a]pyridine scaffold is recognized as a privileged structure in drug discovery, appearing in numerous biologically active compounds targeting various diseases. This has led to increased search queries about "imidazo[1,2-a]pyridine derivatives" and "brominated heterocycles in drug development" across academic databases and search engines. The bromine atom at the propenyl position offers an excellent handle for further modifications through cross-coupling reactions, making it valuable for structure-activity relationship studies.

The synthesis and characterization of CAS 2228878-89-3 have been subjects of multiple research papers, particularly in journals focusing on organic synthesis methodologies. Recent publications highlight its utility in constructing more complex molecular architectures through palladium-catalyzed reactions. This connects with frequently searched terms like "Suzuki coupling with bromoalkenes" and "imidazopyridine building blocks," reflecting the compound's importance in modern synthetic strategies. Analytical techniques such as NMR spectroscopy and mass spectrometry are typically employed to confirm the structure and purity of this compound.

From a material science perspective, the 3-(3-bromoprop-1-en-2-yl)imidazo[1,2-a]pyridine framework shows promise in the development of organic electronic materials. The conjugated system of the imidazo[1,2-a]pyridine ring combined with the electron-withdrawing bromine substituent creates interesting electronic properties that researchers are exploring for potential applications in OLEDs or organic semiconductors. This aligns with growing interest in "heterocyclic compounds for optoelectronics" and "small molecule organic materials" in scientific literature and patent applications.

Quality control and storage considerations for CAS 2228878-89-3 are important aspects frequently inquired about by laboratory professionals. The compound typically requires protection from light and moisture, stored at controlled temperatures to maintain stability. Analytical certificates often include detailed information about purity levels (usually ≥95% by HPLC) and potential impurities, addressing common questions about "analytical methods for brominated heterocycles" and "handling sensitive organic compounds." Proper characterization data is crucial for researchers who need to verify the identity of this building block before use in sensitive reactions.

The commercial availability of 3-(3-bromoprop-1-en-2-yl)imidazo[1,2-a]pyridine has expanded in recent years to meet growing demand from both academic and industrial researchers. Several specialty chemical suppliers now list this compound in their catalogs, often accompanied by technical documents that answer frequent queries about "scaling up imidazopyridine synthesis" and "optimizing yields in bromoalkene reactions." Pricing and packaging options vary depending on quantity and purity requirements, with many suppliers offering custom synthesis services for modified versions of this core structure.

Future research directions for CAS 2228878-89-3 are likely to focus on expanding its applications in medicinal chemistry and materials science. The compound's versatility makes it a valuable tool for exploring new chemical space in drug discovery programs, particularly in areas like kinase inhibitors or GPCR modulators where the imidazo[1,2-a]pyridine motif has shown historical success. Additionally, its potential in creating novel polymeric materials through controlled polymerization of the bromoalkene functionality represents an exciting frontier that aligns with current interests in "functional monomers for advanced materials" and "click chemistry applications."